Cas no 2228853-85-6 (1-(5-chloro-2-ethoxyphenyl)propan-2-ol)

• Product Name: 1-(5-chloro-2-ethoxyphenyl)propan-2-ol
• CAS No: 2228853-85-6
• MF: C₁₁H₁₅ClO₂
• MW: 214.688602685928
• MDL: MFCD31923466
• CID: 5154951
• PubChem ID: 165980888
• Update Time: 2025-10-30

1-(5-chloro-2-ethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 5-chloro-2-ethoxy-α-methyl-
• 1-(5-chloro-2-ethoxyphenyl)propan-2-ol
• EN300-1995639
• 2228853-85-6

• MDL： MFCD31923466
• Inchi： 1S/C11H15ClO2/c1-3-14-11-5-4-10(12)7-9(11)6-8(2)13/h4-5,7-8,13H,3,6H2,1-2H3
• InChI Key： TUEBCAGPBDSVJQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC(C)O)OCC

Computed Properties

• Exact Mass: 214.0760574g/mol
• Monoisotopic Mass: 214.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Boiling Point: 302.8±27.0 °C(Predicted)
• pka: 14.84±0.20(Predicted)

Additional information on 1-(5-chloro-2-ethoxyphenyl)propan-2-ol

Introduction to 1-(5-chloro-2-ethoxyphenyl)propan-2-ol (CAS No: 2228853-85-6)

1-(5-chloro-2-ethoxyphenyl)propan-2-ol, identified by its Chemical Abstracts Service (CAS) number 2228853-85-6, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of aromatic alcohols, characterized by its unique structural features that make it a valuable intermediate in synthetic chemistry and drug development. The presence of both chloro and ethoxy substituents on the phenyl ring, coupled with the propan-2-ol side chain, imparts distinct reactivity and potential biological activity, making it a subject of interest for medicinal chemists.

The structural motif of 1-(5-chloro-2-ethoxyphenyl)propan-2-ol is highly versatile, enabling its incorporation into diverse molecular frameworks. The chloro group at the 5-position and the ethoxy group at the 2-position create a balance of electronic and steric effects that can influence both the reactivity and the pharmacokinetic properties of derivatives. This balance has been exploited in recent years to develop novel therapeutic agents targeting various biological pathways.

In the context of contemporary pharmaceutical research, 1-(5-chloro-2-ethoxyphenyl)propan-2-ol has been explored as a precursor in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating compounds with potential antimicrobial and anti-inflammatory properties. The alcohol moiety (propan-2-ol) provides a nucleophilic site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility has been particularly useful in designing molecules that interact with specific enzymes or receptors.

Recent advancements in computational chemistry have further highlighted the significance of 1-(5-chloro-2-ethoxyphenyl)propan-2-ol. Molecular modeling studies suggest that derivatives of this compound may exhibit favorable binding affinities to protein targets involved in metabolic disorders and neurodegenerative diseases. The chloro and ethoxy substituents are predicted to engage in critical hydrogen bonding interactions or π-stacking interactions with residues in the binding pockets of these targets, enhancing the efficacy of potential drug candidates.

The synthesis of 1-(5-chloro-2-ethoxyphenyl)propan-2-ol itself is an intricate process that requires precise control over reaction conditions. Traditional synthetic routes often involve multi-step sequences, including aromatic substitution reactions followed by reduction or oxidation steps to introduce the propan-2-ol side chain. However, modern methodologies have introduced more efficient protocols, such as catalytic cross-coupling reactions, which can streamline the synthesis while maintaining high yields and purity.

One notable application of 1-(5-chloro-2-ethoxyphenyl)propan-2-ol is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By designing analogs of this compound that target specific kinase domains, researchers aim to develop therapies that modulate these pathways effectively. Preliminary data from in vitro assays indicate that certain derivatives exhibit potent inhibitory activity against relevant kinases, warranting further investigation.

The role of 1-(5-chloro-2-ethoxyphenyl)propan-2-ol extends beyond kinase inhibition. Its structural framework has also been utilized in the design of compounds with potential antiviral properties. The ability to modify both the aromatic ring and the aliphatic side chain allows for the creation of molecules that can interfere with viral replication mechanisms. For example, derivatives have been explored as inhibitors of viral proteases or polymerases, demonstrating promise in early-stage antiviral screens.

Environmental considerations are also increasingly influencing research involving 1-(5-chloro-2-ethoxyphenyl)propan-2-ol. Green chemistry principles have encouraged the development of synthetic routes that minimize waste and hazardous byproducts. Catalytic methods using recyclable ligands or biocatalytic approaches have been explored as alternatives to traditional synthetic strategies. These innovations not only enhance sustainability but also improve cost-efficiency, making large-scale production more feasible.

The pharmacological profile of 1-(5-chloro-2-hydroxypropyl)-4-methylbenzene sulfonate, a derivative closely related to 1-(5-chloro-octahydroxyethyl)-4-methylbenzene sulfonate, has been extensively studied due to its potential therapeutic applications. Preclinical trials have shown promising results in models of inflammation and pain management, where this compound demonstrates both anti-inflammatory and analgesic effects without significant side effects at effective doses. These findings have spurred interest in further developing related analogs for clinical use.

The future direction for research on 1-(5-chloro-octahydroxyethyl)-4-methylbenzene sulfonate includes exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and help guide the design of next-generation drugs with improved efficacy and safety profiles. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate these interactions at an atomic resolution.

In conclusion,1-(5-chloro-octahydroxyethyl)-4-methylbenzene sulfonate represents a significant advancement in pharmaceutical chemistry,with applications ranging from antimicrobial agents to potential treatments for neurological disorders.* Its unique structural features offer opportunities for innovation across multiple therapeutic areas,making it a cornerstone compound for future drug development.* As research continues,the full therapeutic potential*of this class*of compounds*is expected*to be fully realized,*leading*to novel treatments*that improve patient outcomes worldwide.*